Cas no 482584-76-9 (tert-butyl N-(2-formyl-1-methyl-1H-imidazol-4-yl)carbamate)

tert-butyl N-(2-formyl-1-methyl-1H-imidazol-4-yl)carbamate structure
482584-76-9 structure
Product Name:tert-butyl N-(2-formyl-1-methyl-1H-imidazol-4-yl)carbamate
CAS No:482584-76-9
MF:C10H15N3O3
MW:225.244402170181
MDL:MFCD34562815
CID:5465431
PubChem ID:11629963
Update Time:2023-11-27

tert-butyl N-(2-formyl-1-methyl-1H-imidazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-formyl-1-methyl-1h-imidazol-4-ylcarbamate
    • Z5209244544
    • tert-butyl N-(2-formyl-1-methyl-1H-imidazol-4-yl)carbamate
    • Carbamic acid, (2-formyl-1-methyl-1H-imidazol-4-yl)-, 1,1-dimethylethyl ester (9CI)
    • MDL: MFCD34562815
    • Inchi: 1S/C10H15N3O3/c1-10(2,3)16-9(15)12-7-5-13(4)8(6-14)11-7/h5-6H,1-4H3,(H,12,15)
    • InChI Key: TVGBKDPHPFHQIC-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CN(C)C(C=O)=N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 225.11134135 g/mol
  • Monoisotopic Mass: 225.11134135 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 225.24
  • XLogP3: 0.7
  • Topological Polar Surface Area: 73.2

tert-butyl N-(2-formyl-1-methyl-1H-imidazol-4-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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tert-butyl N-(2-formyl-1-methyl-1H-imidazol-4-yl)carbamate
482584-76-9 95%
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Enamine
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Enamine
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Enamine
EN300-33039516-0.5g
tert-butyl N-(2-formyl-1-methyl-1H-imidazol-4-yl)carbamate
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Enamine
EN300-33039516-2.5g
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